Cas no 201852-50-8 ((E)-2-Morpholino-4-phenylbut-3-enoic acid)
(E)-2-Morpholino-4-phenylbut-3-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Morpholineacetic acid, a-(2-phenylethenyl)-, (E)-
- (E)-2-MORPHOLINO-4-PHENYLBUT-3-ENOIC ACID
- (E)-2-morpholin-4-yl-4-phenylbut-3-enoic acid
- BIA85250
- AR3179
- 2-Morpholino-4-phenyl-3-butenoic acid
- A909014
- (E)-2-Morpholino-4-phenylbut-3-enoic acid
-
- MDL: MFCD09998253
- Inchi: 1S/C14H17NO3/c16-14(17)13(15-8-10-18-11-9-15)7-6-12-4-2-1-3-5-12/h1-7,13H,8-11H2,(H,16,17)/b7-6+
- InChI Key: OPCJIPPCYHIRCL-VOTSOKGWSA-N
- SMILES: O1CCN(C(C(=O)O)/C=C/C2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 247.121
- Monoisotopic Mass: 247.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 49.8
Experimental Properties
- Color/Form: White to Yellow Solid
(E)-2-Morpholino-4-phenylbut-3-enoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
(E)-2-Morpholino-4-phenylbut-3-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M759578-10mg |
(E)-2-Morpholino-4-Phenylbut-3-Enoic Acid |
201852-50-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M759578-50mg |
(E)-2-Morpholino-4-Phenylbut-3-Enoic Acid |
201852-50-8 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | M759578-100mg |
(E)-2-Morpholino-4-Phenylbut-3-Enoic Acid |
201852-50-8 | 100mg |
$ 160.00 | 2022-06-03 | ||
| abcr | AB308144-250 mg |
(E)-2-Morpholino-4-phenylbut-3-enoic acid, 95%; . |
201852-50-8 | 95% | 250 mg |
€265.40 | 2023-07-19 | |
| abcr | AB308144-1 g |
(E)-2-Morpholino-4-phenylbut-3-enoic acid, 95%; . |
201852-50-8 | 95% | 1 g |
€584.70 | 2023-07-19 | |
| Chemenu | CM514205-1g |
(E)-2-Morpholino-4-phenylbut-3-enoic acid |
201852-50-8 | 95% | 1g |
$306 | 2022-09-29 | |
| AstaTech | AR3179-0.25/G |
(E)-2-MORPHOLINO-4-PHENYLBUT-3-ENOIC ACID |
201852-50-8 | 95% | 0.25g |
$134 | 2023-09-15 | |
| AstaTech | AR3179-1/G |
(E)-2-MORPHOLINO-4-PHENYLBUT-3-ENOIC ACID |
201852-50-8 | 95% | 1g |
$335 | 2023-09-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241876-250mg |
(E)-2-Morpholino-4-phenylbut-3-enoicacid |
201852-50-8 | 95% | 250mg |
¥1253 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241876-1g |
(E)-2-Morpholino-4-phenylbut-3-enoicacid |
201852-50-8 | 95% | 1g |
¥3618 | 2023-04-15 |
(E)-2-Morpholino-4-phenylbut-3-enoic acid Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on (E)-2-Morpholino-4-phenylbut-3-enoic acid
Introduction to (E)-2-Morpholino-4-phenylbut-3-enoic Acid (CAS No. 201852-50-8)
(E)-2-Morpholino-4-phenylbut-3-enoic acid, with the CAS number 201852-50-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a morpholine ring and a phenyl group in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further research and exploration.
The compound belongs to the class of α,β-unsaturated carboxylic acids, which are well-known for their versatile reactivity and biological activity. The specific arrangement of functional groups in (E)-2-morpholino-4-phenylbut-3-enoic acid contributes to its potential role as an intermediate in the synthesis of more complex molecules. This feature is particularly relevant in the context of modern drug discovery, where intermediates with tailored properties are essential for developing novel therapeutic agents.
Recent studies have highlighted the importance of α,β-unsaturated carboxylic acids in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The morpholine moiety in (E)-2-morpholino-4-phenylbut-3-enoic acid is known to enhance solubility and bioavailability, which are critical factors in drug design. Additionally, the phenyl group contributes to hydrophobic interactions, further influencing the compound's pharmacokinetic profile.
In the realm of drug development, (E)-2-morpholino-4-phenylbut-3-enoic acid has been explored as a precursor for more complex molecules. Its structural framework allows for modifications that can lead to the creation of new drugs with improved efficacy and reduced side effects. For instance, derivatives of this compound have been investigated for their potential use in treating neurological disorders, where the morpholine ring's ability to cross the blood-brain barrier is particularly advantageous.
The synthesis of (E)-2-morpholino-4-phenylbut-3-enoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also minimize waste, aligning with the principles of green chemistry.
From a computational chemistry perspective, (E)-2-morpholino-4-phenylbut-3-enoic acid has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at the atomic level. By understanding these interactions, researchers can design more effective drugs that bind specifically to their targets, thereby increasing therapeutic efficacy and reducing off-target effects.
The pharmacological properties of (E)-2-morpholino-4-phenylbut-3-enonic acid have been further investigated through in vitro and in vivo experiments. These studies have revealed its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For example, it has shown promise in inhibiting enzymes associated with inflammation and pain signaling, making it a candidate for developing new treatments for chronic conditions.
Moreover, the compound's ability to modulate cellular processes has been explored in detail. Research indicates that (E)-2-morpholino-phenoxybutronic acid can influence cell proliferation, differentiation, and apoptosis, which are critical processes in many diseases. By targeting these pathways, it may offer therapeutic benefits in conditions such as cancer and neurodegenerative disorders.
The future prospects of (E)-2-morpholino-phenoxybutronic acid are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new applications. Advances in synthetic chemistry and computational biology are expected to accelerate the discovery of new derivatives with enhanced efficacy and safety profiles. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic solutions.
In conclusion, (E)-2-morpholino-phenoxybutronic acid (CAS No. 201852) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As research continues to uncover its pharmacological properties and synthetic possibilities, this compound is poised to play an important role in addressing various health challenges.
201852-50-8 ((E)-2-Morpholino-4-phenylbut-3-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)